Cas no 6866-69-9 (N-acetylglucosamine-1-phosphate)

N-acetylglucosamine-1-phosphate structure
6866-69-9 structure
Product name:N-acetylglucosamine-1-phosphate
CAS No:6866-69-9
MF:C8H16NO9P
MW:301.187704086304
CID:971790
PubChem ID:440272

N-acetylglucosamine-1-phosphate Chemical and Physical Properties

Names and Identifiers

    • N-acetylglucosamine-1-phosphate
    • [(3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl] dihydrogen phosphate
    • 2-(acetylamino)-2-deoxy-D-glucopyranose 1-(dihydrogen phosphate)
    • N-acetyl-delta-glucosamine 1-phosphate
    • N-Acetyl-D-glucosamine 1-phosphate
    • N-acetyl-alpha-delta-glucosamine 1-phosphate
    • delta-glucosamine 1-phosphate
    • 2-acetamido-2-deoxy-D-glucopyranose 1-phosphate
    • N-Acetyl-D-glucosamine1-phosphate
    • DTXSID90988348
    • CHEBI:7125
    • SCHEMBL5679031
    • D-Glucopyranose, 2-(acetylamino)-2-deoxy-, 1-(dihydrogen phosphate)
    • GlcNAc-1-Phosphate
    • {[(3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}phosphonic acid
    • bmse000163
    • Q27107444
    • C04256
    • 2-Deoxy-2-[(1-hydroxyethylidene)amino]-1-O-phosphonohexopyranose
    • 6866-69-9
    • N-ACETYL-D-GLUCOSAMINE-1-P
    • 2-acetamido-2-deoxy-1-O-phosphono-D-glucopyranose
    • N-Acetylglucosamine 1-phosphate
    • 2-acetamido-2-deoxy-D-glucopyranose 1-(dihydrogen phosphate)
    • N-Acetyl-glucosamine 1-phosphate
    • Inchi: InChI=1S/C8H16NO9P/c1-3(11)9-5-7(13)6(12)4(2-10)17-8(5)18-19(14,15)16/h4-8,10,12-13H,2H2,1H3,(H,9,11)(H2,14,15,16)/t4-,5-,6-,7-,8?/m1/s1
    • InChI Key: FZLJPEPAYPUMMR-RTRLPJTCSA-N
    • SMILES: CC(=O)NC1C(C(C(OC1OP(=O)(O)O)CO)O)O

Computed Properties

  • Exact Mass: 301.05626809g/mol
  • Monoisotopic Mass: 301.05626809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 166Ų
  • XLogP3: -3.7

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